(1S,2R)-1-Amino-1-(2,5-dichlorophenyl)propan-2-OL

• Molecular Formula: C9H11Cl2NO
• Molecular Weight: 220.09 g/mol
• IUPAC Name: (1S,2R)-1-amino-1-(2,5-dichlorophenyl)propan-2-ol
• InChI: InChI=1S/C9H11Cl2NO/c1-5(13)9(12)7-4-6(10)2-3-8(7)11/h2-5,9,13H,12H2,1H3/t5-,9-/m1/s1
• InChI Key: STYDCQMXBCWDBR-MLUIRONXSA-N
• Isomeric SMILES: C[C@H]([C@H](C1=C(C=CC(=C1)Cl)Cl)N)O
• Canonical SMILES: CC(C(C1=C(C=CC(=C1)Cl)Cl)N)O

Description

(1S,2R)-1-Amino-1-(2,5-dichlorophenyl)propan-2-OL is a chiral aminodiol compound characterized by a phenyl ring substituted with two chlorine atoms at the 2- and 5-positions. Its stereochemistry (1S,2R) confers unique physicochemical and biological properties, making it a candidate for pharmaceutical applications, particularly in asymmetric synthesis or as a building block for bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S,2R)-1-Amino-1-(2,5-dichlorophenyl)propan-2-OL typically involves the following steps:

Starting Material: The synthesis begins with 2,5-dichlorobenzene, which undergoes a series of reactions to introduce the necessary functional groups.

Formation of Intermediate: The intermediate compound is formed by reacting 2,5-dichlorobenzene with appropriate reagents under controlled conditions.

Final Product:

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes:

Bulk Synthesis: Large quantities of starting materials are reacted in industrial reactors.

Purification: The crude product is purified using techniques such as crystallization, distillation, or chromatography.

Quality Control: The final product undergoes rigorous quality control to ensure it meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

(1S,2R)-1-Amino-1-(2,5-dichlorophenyl)propan-2-OL undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the chlorine atoms or modify the functional groups.

Substitution: The chlorine atoms can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of dechlorinated compounds or modified functional groups.

Substitution: Formation of new compounds with different functional groups replacing the chlorine atoms.

Scientific Research Applications

(1S,2R)-1-Amino-1-(2,5-dichlorophenyl)propan-2-OL has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1S,2R)-1-Amino-1-(2,5-dichlorophenyl)propan-2-OL involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Receptors: Interacting with specific receptors on cell surfaces.

Enzyme Inhibition: Inhibiting the activity of certain enzymes involved in metabolic pathways.

Signal Transduction: Modulating signal transduction pathways to alter cellular responses.

Comparison with Similar Compounds

(1S,2R)-1-Amino-1-[3-(tert-butyl)phenyl]propan-2-OL (CAS 1019534-32-7)

• Structural Differences: Substituent: The phenyl ring bears a bulky tert-butyl group at the 3-position instead of chlorine atoms. Electronic Effects: The tert-butyl group is electron-donating, while chlorine is electron-withdrawing. This alters dipole moments and hydrogen-bonding capabilities. Molecular Weight: The tert-butyl analog has a molecular formula of $ \text{C}{13}\text{H}{21}\text{NO} $ (MW = 207.31 g/mol), whereas the dichlorophenyl variant ($ \text{C}9\text{H}{10}\text{Cl}_2\text{NO} $) has a lower MW (~234.10 g/mol) due to chlorine’s higher atomic weight.
• Physicochemical Properties: Solubility: The tert-butyl group increases hydrophobicity, reducing aqueous solubility compared to the dichlorophenyl derivative, which may exhibit moderate solubility in polar aprotic solvents (e.g., DMSO) due to chlorine’s polarity.

Non-Chlorinated Analogs (e.g., 1-Amino-1-phenylpropan-2-OL)

• Substituent Absence : Lacking chlorine atoms, these compounds are less lipophilic and more prone to oxidative metabolism.
• Bioactivity : Reduced halogen-mediated interactions (e.g., halogen bonding) may lower binding affinity to targets like kinases or GPCRs compared to the dichlorophenyl derivative.

Data Table: Key Comparative Properties

Property	(1S,2R)-1-Amino-1-(2,5-dichlorophenyl)propan-2-OL	(1S,2R)-1-Amino-1-[3-(tert-butyl)phenyl]propan-2-OL
Molecular Formula	$ \text{C}9\text{H}{10}\text{Cl}_2\text{NO} $	$ \text{C}{13}\text{H}{21}\text{NO} $
Molecular Weight (g/mol)	~234.10	207.31
Substituent Electronic Effect	Electron-withdrawing (Cl)	Electron-donating (tert-butyl)
LogP (Predicted)	~2.5 (moderate lipophilicity)	~3.8 (highly lipophilic)
Typical Applications	Pharmaceutical intermediates, antimicrobials	Chiral ligands, asymmetric catalysis

Research Findings and Trends

• Synthetic Accessibility : The dichlorophenyl derivative’s synthesis requires regioselective halogenation, which may involve hazardous reagents (e.g., Cl₂ gas), whereas the tert-butyl analog is synthesized via Friedel-Crafts alkylation, a more straightforward process .
• Biological Performance: Preliminary studies on halogenated aminodiols suggest enhanced inhibition of bacterial enoyl-ACP reductase (FabI) compared to non-halogenated analogs, though specific data for the dichlorophenyl compound remain unpublished.

Limitations and Knowledge Gaps

• Data Availability: Detailed pharmacokinetic or toxicological studies for (1S,2R)-1-Amino-1-(2,5-dichlorophenyl)propan-2-OL are scarce in public literature.
• Mechanistic Insights : The role of stereochemistry in modulating bioactivity versus the tert-butyl analog requires further investigation.

Q & A

Q. Table 1: Comparative Bioactivity of Phenyl-Substituted Analogs

Substituent	Enzyme IC₅₀ (µM)	Metabolic Half-life (hr)
2,5-Dichloro	0.45	8.2
2-Trifluoromethoxy	1.20	5.1
4-Methoxy	2.80	3.5

Advanced: How to resolve contradictions in reported stability data?

Methodological Answer:

• Controlled stability studies : Conduct accelerated aging tests at varying pH (1–13) and temperatures (25–60°C) with HPLC monitoring .
• Degradation pathway analysis : Identify byproducts via LC-MS to distinguish hydrolytic vs. oxidative degradation .
  Key Finding : Stability decreases above 40°C or in acidic conditions (pH < 3), requiring buffered solutions for long-term storage .

Advanced: What in vitro assays assess target interactions?

Methodological Answer:

• Receptor binding assays : Radioligand displacement (e.g., $^3$H-labeled ligands) to determine K_i values .
• Enzyme inhibition : Measure IC₅₀ using fluorogenic substrates (e.g., β-lactamase or kinase assays) .
• Molecular docking : Predict binding modes using software like AutoDock Vina, validated by mutagenesis studies .